1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-methylphenyl)-3-(3-morpholin-4-ylpropylamino)pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H25N3O3/c1-14-3-5-15(6-4-14)21-17(22)13-16(18(21)23)19-7-2-8-20-9-11-24-12-10-20/h3-6,16,19H,2,7-13H2,1H3
• InChI Key: YGXHTJFBAQRVKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)CC(C2=O)NCCCN3CCOCC3
• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol

Description

1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione, also known as MPMPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPMPA is a pyrrolidine derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione is not fully understood, but it is believed to involve the binding of 1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione to specific receptors in the brain. These receptors are involved in a wide range of physiological processes, including the regulation of mood, appetite, and sleep. By binding to these receptors, 1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione can modulate their activity and provide insight into the function of the central nervous system.
Biochemical and Physiological Effects:
1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione has been shown to have a wide range of biochemical and physiological effects. Studies have demonstrated that 1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione can modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine. 1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione has also been shown to have anxiolytic and antidepressant effects in animal models, suggesting that it may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione in laboratory experiments is its specificity for certain receptors in the brain. This allows researchers to study the effects of various drugs and neurotransmitters on these receptors in a controlled and precise manner. However, one limitation of using 1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione is that it may not accurately reflect the effects of these drugs and neurotransmitters in vivo, as the conditions in a laboratory setting may differ from those in the body.

Future Directions

There are several potential future directions for research involving 1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione. One area of interest is the development of new drugs that target specific receptors in the brain, using 1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione as a tool for screening and testing these drugs. Another area of interest is the use of 1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione to study the effects of drugs and neurotransmitters on the central nervous system in various disease states, such as depression and anxiety disorders. Additionally, further research is needed to fully understand the mechanism of action of 1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione and its potential therapeutic applications.

Synthesis Methods

1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione can be synthesized using a variety of methods, including the reaction of 4-methylphenylhydrazine with 3-(4-morpholinyl)propanal followed by cyclization with maleic anhydride. Other methods involve the reaction of 4-methylphenylhydrazine with 3-(4-morpholinyl)propionitrile followed by hydrolysis and cyclization with maleic anhydride. The synthesis of 1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione is relatively straightforward and can be performed using standard laboratory techniques.

Scientific Research Applications

1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of 1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione as a tool for studying the function of the central nervous system. 1-(4-methylphenyl)-3-{[3-(4-morpholinyl)propyl]amino}-2,5-pyrrolidinedione has been shown to bind to specific receptors in the brain, which can be used to study the effects of various drugs and neurotransmitters on these receptors.